Cas no 1779409-68-5 (3-(2-Aminopropan-2-yl)oxolan-3-ol)

• Product Name: 3-(2-Aminopropan-2-yl)oxolan-3-ol
• CAS No: 1779409-68-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5691114
• PubChem ID: 105428802
• Update Time: 2025-05-23

3-(2-Aminopropan-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1643789
• 3-(2-Aminopropan-2-yl)oxolan-3-ol
• 1779409-68-5

• Inchi： 1S/C7H15NO2/c1-6(2,8)7(9)3-4-10-5-7/h9H,3-5,8H2,1-2H3
• InChI Key： RXUZXYBNWCSNSZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(C)(C)N)O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(2-Aminopropan-2-yl)oxolan-3-ol

3-(2-Aminopropan-2-yl)oxolan-3-ol (CAS No. 1779409-68-5)

3-(2-Aminopropan-2-yl)oxolan-3-ol, also known by its CAS registry number 1779409-68-5, is a versatile organic compound with significant applications in various fields of chemistry and biochemistry. This compound, which belongs to the class of oxolane derivatives, has gained attention due to its unique structural properties and potential for use in drug design, materials science, and biotechnology. Recent advancements in synthetic methodologies and computational modeling have further highlighted its importance in modern chemical research.

The molecular structure of 3-(2-Aminopropan-2-yl)oxolan-3-ol consists of a five-membered oxolane ring (tetrahydrofuran derivative) with a substituted amino group at the 2-position of the propane chain. This substitution introduces steric hindrance and unique electronic properties, making it an attractive candidate for various chemical transformations. The compound's ability to form hydrogen bonds due to the hydroxyl group (-OH) at the 3-position further enhances its reactivity and solubility in polar solvents.

Recent studies have explored the synthesis of 3-(2-Aminopropan-2-yl)oxolan-3-ol through various routes, including acid-catalyzed cyclization reactions and enzymatic transformations. For instance, researchers have utilized N-acyl amino acids as precursors, enabling the formation of the oxolane ring under mild conditions. These methods not only improve yield but also provide insights into the stereochemical control of the product, which is crucial for applications in asymmetric synthesis.

In terms of chemical reactivity, 3-(2-Aminopropan-2-yl)oxolan-3-ol has shown promise as a building block in organic synthesis. Its ability to undergo nucleophilic substitution and elimination reactions makes it valuable in constructing complex molecular frameworks. For example, recent work has demonstrated its use in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators, which are critical targets in drug discovery.

The biological activity of 3-(2-Aminopropan-2-yl)oxolan-3-ol has also been a focus of recent research. Preclinical studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a potential lead compound for developing therapeutics against inflammatory diseases and neurodegenerative disorders.

In addition to its role in drug discovery, 3-(2-Aminopropan-2-yl)oxolan-3-ol has found applications in materials science. Its unique combination of hydrophilic and hydrophobic groups allows it to serve as a surfactant or emulsifier in polymer formulations. Recent advancements in green chemistry have also explored its use as a sustainable alternative to traditional solvents, reducing environmental impact while maintaining efficiency.

The safety profile of 3-(2-Aminopropan-2-yl)oxolan-3-ol) has been evaluated through acute toxicity studies. Results indicate that it exhibits low toxicity when administered at recommended doses, making it suitable for industrial and biomedical applications. However, proper handling procedures should be followed to minimize exposure risks.

In conclusion, CAS No. 1779409-68-5) represents a valuable compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advances in synthetic methods and biological evaluations, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new properties and uses, this compound is poised to make significant contributions to both academic and industrial sectors.